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Compound of Interest

Compound Name: 4-Bromo-2'-methylbenzophenone
CAS No.: 27428-59-7
Cat. No.: B1292354
Get Quote
. J

Executive Summary

4-Bromo-2'-methylbenzophenone is an unsymmetrical diaryl ketone characterized by a
bromine atom at the para position of one ring and a methyl group at the ortho position of the
second ring. This structural dichotomy creates unique spectral signatures: the ortho-methyl
group induces steric inhibition of resonance, shifting the carbonyl infrared absorption, while the
para-bromo substituent dictates the isotopic pattern in mass spectrometry.

CAS Number: 27428-59-7[1][2][3][4][5]

Molecular Formula: C14H11BrO[1]

Molecular Weight: 275.14 g/mol [1][4]

Key Application: Precursor for Suzuki-Miyaura cross-coupling reactions and synthesis of
bioactive heterocycles.[1]

Infrared Spectroscopy (IR) Analysis[6][7][8][9][10]
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Mechanistic Insight: The Ortho-Effect

Unlike its para-substituted isomer (4-bromo-4'-methylbenzophenone), the 2'-methyl group in
this molecule exerts significant steric hindrance.[1] This forces the phenyl ring out of coplanarity
with the carbonyl group, reducing 1t-conjugation. Consequently, the C=0 bond order increases,
leading to a hypsochromic shift (higher wavenumber) compared to typical benzophenones.

Predicted Spectral Data Table
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Functional Group Frequency (cm™?) Intensity Assignment | Notes

Diagnostic Peak.
Shifted +10-15 cm™?
higher than 4-
C=0I1][6] Stretch 1665 — 1675 Strong methylbenzophenone
(~1655 cm~1) due to
steric twist (loss of

conjugation).[1]

C-H stretching
Aromatic C-H 3030 — 3080 Weak vibrations of the
phenyl rings.

Asymmetric and

symmetric stretching

Methyl C-H 2920 — 2980 Medium
of the ortho-methyl
group.

) ) Ring skeletal

C=C Aromatic 1580 — 1600 Medium o
vibrations.
Characteristic aryl
halide absorption in

C-Br Stretch 1010 - 1070 Strong

the fingerprint region.

[1]

Out-of-plane (OOP)
Ortho-Disubst. 730 -770 Strong bending for the 1,2-
disubstituted ring.[1]

OOP bending for the
Para-Disubst. 800 — 850 Strong 1,4-disubstituted

(bromo) ring.

Experimental Workflow: Sample Preparation

To ensure high-fidelity data acquisition, follow this solid-state sampling protocol:
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Figure 1: Standardized KBr pellet preparation workflow for solid diaryl ketones.

Mass Spectrometry (MS) Analysis[6][7][9][11][12]
Isotopic Signhature

The presence of a single bromine atom provides an unmistakable isotopic fingerprint. The
molecular ion (M*) will appear as a doublet with a 1:1 intensity ratio separated by 2 mass units.

e M* (7°Br): m/z 274

e M+2 (81Br): m/z 276

Fragmentation Pathways

The fragmentation is driven by alpha-cleavage adjacent to the carbonyl group. However, the
ortho-methyl group enables a specific rearrangement pathway often observed in 2-
methylbenzophenones, leading to the loss of a hydrogen atom or methyl radical.

Key Fragment lons[1]
e m/z 274/276 (M*): Molecular ion (Moderate intensity).[1]

e m/z 273/275 (M-H)*:Base Peak candidate. The "Ortho Effect" allows intramolecular
hydrogen transfer from the methyl group to the carbonyl oxygen, followed by cyclization or
stabilization. This is often the base peak in 2-methylbenzophenone derivatives.[1]

» m/z 183/185 (Bromobenzoyl Cation): Formed by alpha-cleavage losing the methylphenyl
ring.[1] Retains the Br doublet pattern.

» m/z 119 (Methylbenzoyl Cation): Formed by alpha-cleavage losing the bromophenyl ring.[1]

e m/z 91 (Tropylium lon): Secondary fragmentation of the methylphenyl group.
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Fragmentation Logic Diagram[1]
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Figure 2: Primary fragmentation pathways including the characteristic Ortho Effect.[1]

Synthesis & Purity Verification

For researchers synthesizing this compound, the most robust route to avoid isomer mixtures is
the Grignard reaction:

o Reagents: 4-Bromophenylmagnesium bromide + 2-Methylbenzonitrile.
o Hydrolysis: Acidic hydrolysis of the intermediate imine salt yields the pure ketone.
e Purity Check:

o TLC: 20% Ethyl Acetate in Hexanes.[1]
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o Melting Point: Expected range 50-55 °C (low melting solid due to ortho-substitution
disrupting crystal packing).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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